2-chloro-N-[1-(2-methylphenyl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamide
• InChI: InChI=1S/C11H14ClNO/c1-8-5-3-4-6-10(8)9(2)13-11(14)7-12/h3-6,9H,7H2,1-2H3,(H,13,14)
• InChI Key: NHFCHQWSQVZWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)NC(=O)CCl
• Molecular Formula: C11H14ClNO
• DSSTOX Substance ID: DTXSID701238227
• Molecular Weight: 211.69 g/mol
• CAS RN: 790272-37-6

Description

2-Chloro-N-[1-(2-methylphenyl)ethyl]acetamide, also known as chloroacetamide, is an organic compound that is used in a variety of applications, ranging from industrial production to scientific research. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 66-68 °C. It is also known to be a weak base, with a pKa of 8.6. Chloroacetamide is primarily used in the synthesis of organic compounds, and it has been used in the production of pharmaceuticals, pesticides, and other industrial products.

Mechanism of Action

The mechanism of action of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide is not well understood. However, it is believed that it acts as an alkylating agent, which means that it can react with nucleophiles, such as amines and thiols, to form covalent bonds. This reaction is thought to be responsible for the synthesis of novel organic compounds and peptides.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide are not well understood. However, it has been suggested that 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide may have anti-inflammatory and anticonvulsant activities. In addition, it has been reported to have an inhibitory effect on the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide in laboratory experiments include its low cost and ease of use. It is also a relatively safe reagent to use, as it is not highly toxic. However, one limitation of using 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The future directions for the use of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide include the development of new synthetic methods for its use in the synthesis of novel organic compounds and peptides. Additionally, further research into the biochemical and physiological effects of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide could lead to the development of new pharmaceuticals or other industrial products. Finally, further research into the mechanism of action of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide could lead to the development of new methods for its use in the synthesis of peptides and proteins.

Synthesis Methods

The synthesis of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide involves the reaction of 2-chloroacetyl chloride with 1-(2-methylphenyl)ethanamine in the presence of a base. The reaction is typically carried out in an aqueous solution of sodium hydroxide. The reaction is exothermic and proceeds to completion within a few hours. The product is then isolated by filtration, and the filtrate is evaporated to give a solid product.

Scientific Research Applications

Chloroacetamide has been used in a variety of scientific research applications. It has been used in the synthesis of novel organic compounds, such as polymers and heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and antibiotics. In addition, 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide has been used as a reagent in the synthesis of peptides and proteins, and it has been used in the synthesis of peptide hormones.